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Compound of Interest

Compound Name: Vat Blue 6

Cat. No.: B7773079

Comprehensive Safety and Handling Guide: Vat
Blue 6

This guide provides essential safety protocols, handling procedures, and disposal plans for Vat
Blue 6 (CAS No. 130-20-1), designed for laboratory and research professionals. Adherence to
these guidelines is critical for ensuring personnel safety and regulatory compliance.

Hazard Identification and Safety Summary

Vat Blue 6 is a blue powder that is insoluble in water.[1][2] While GHS hazard criteria are not
consistently met across all reports, it is prudent to handle this chemical with care due to
potential risks.[3] Key hazards include:

Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation.[4]
e Inhalation: May cause irritation to the respiratory tract.[4]

e Eye Contact: Dust may lead to irritation and inflammation.

» Skin Contact: Prolonged or repeated contact may cause skin irritation.

o Chronic Effects: There is a possibility of irreversible effects, and it is noted as a potential
occupational hepatotoxin.
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Physical and Chemical Properties

Property Value Source
Chemical Formula C28H12CI2N20a4

Molecular Weight 511.31 g/mol

Appearance Blue Powder

Odor Odorless

Insoluble in water, acetone,
Solubility and ethanol. Slightly soluble in

hot chloroform and pyridine.

Engineering Controls and Personal Protective
Equipment (PPE)

Proper engineering controls and PPE are mandatory to minimize exposure when handling Vat
Blue 6.
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Control | Equipment

Specification

Citation

Engineering Controls

Work should be conducted in a
chemical fume hood. Use
process enclosures or local
exhaust ventilation to control
airborne levels. An eyewash
station and safety shower must

be readily accessible.

Eye Protection

Appropriate protective

eyeglasses or chemical safety

goggles.

Hand Protection

Wear appropriate protective
rubber gloves to prevent skin

exposure.

Skin and Body Protection

Wear appropriate protective
clothing to minimize skin

contact.

Respiratory Protection

An approved respirator must
be worn when handling the
powder, especially when dust

generation is likely.

Procedural Guidance: Handling and Storage

Handling Protocol:

o Preparation: Ensure all required engineering controls are operational and all personnel are

wearing the specified PPE before handling.

o Dispensing: Minimize dust generation and accumulation during handling. Avoid creating

dusty conditions.

o Operation: Avoid all contact with eyes, skin, and clothing. Avoid ingestion and inhalation.
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o Post-Handling: Wash hands and any exposed skin thoroughly after handling. Contaminated
clothing must be removed and washed before reuse.

Storage Protocol:
» Container: Store in tightly closed, light-resistant containers.
e Environment: Keep in a cool, dry place.

e Incompatibilities: Store away from strong oxidizing and reducing agents, and avoid excess
heat.

Emergency Procedures and First Aid
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Exposure Route

First Aid Protocol

Citation

Inhalation

Remove the individual from
exposure to fresh air
immediately. If breathing is
difficult, administer oxygen. If
not breathing, give artificial
respiration. Seek immediate

medical attention.

Skin Contact

Flush skin with plenty of soap
and water. If irritation develops

or persists, seek medical aid.

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

Ingestion

If the victim is conscious and
alert, give 2-4 cupfuls of milk or
water. Do not induce vomiting.
Never give anything by mouth
to an unconscious person.
Seek immediate medical

attention.

Accidental Release and Disposal Plan

Spill Cleanup Protocol:

o Evacuate: Immediately clear the area of all non-essential personnel.

o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

» Contain: Prevent the further spread of the powder. Avoid generating dust.
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¢ Clean-up: Carefully vacuum or sweep up the material. Place the collected material into a
suitable, labeled container for disposal.

+ Decontaminate: Clean the spill area thoroughly.

Preparation & Assessment

Spill Detected

Assess Situation
(Size & Hazard)

l

Don Appropriate PPE
(Respirator, Goggles, Gloves)

Containmenf & Cleanup

Contain Spill
(Prevent Spread)

Clean Up Spill
(Vacuum or Sweep)

Package Waste in
Labeled Container

Final Steps

Dispose of Waste per Regulations

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page
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Caption: Workflow for handling a Vat Blue 6 chemical spill.

Disposal Plan: Chemical waste generators are required to determine if a discarded chemical is
classified as a hazardous waste. Spent solvent still bottoms from the manufacturing of vat dyes
are listed as hazardous wastes under the Resource Conservation and Recovery Act (RCRA).

o Classification: Treat all Vat Blue 6 waste as hazardous unless determined otherwise by a
formal waste classification.

» Collection: Collect waste material in a suitable, sealed, and clearly labeled container.

e Disposal: Dispose of the waste through a licensed hazardous waste disposal company.
Always consult and adhere to all applicable federal, state, and local hazardous waste
regulations to ensure complete and accurate classification and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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